Cas no 15303-46-5 (5-Oxo-2-isopropylhexanal)

• Product Name: 5-Oxo-2-isopropylhexanal
• CAS No: 15303-46-5
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 120914
• Update Time: 2025-06-10

5-Oxo-2-isopropylhexanal Chemical and Physical Properties

Names and Identifiers

• Hexanal,2-(1-methylethyl)-5-oxo-
• 2-Isopropyl-5-oxohexanal
• 5-oxo-2-propan-2-ylhexanal
• 5-Oxo-2-isopropylhexanal

• Inchi： 1S/C9H16O2/c1-7(2)9(6-10)5-4-8(3)11/h6-7,9H,4-5H2,1-3H3
• InChI Key： JUZXYQBZHRMZNQ-UHFFFAOYSA-N
• SMILES： O=CC(CCC(C)=O)C(C)C

Computed Properties

• Exact Mass: 156.11508

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-Oxo-2-isopropylhexanal

Introduction to 5-Oxo-2-isopropylhexanal (CAS No. 15303-46-5)

5-Oxo-2-isopropylhexanal, with the chemical formula C₈H₁₄O₂, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, 15303-46-5, uniquely identifies it in scientific literature and databases, underscoring its importance in various chemical applications. This compound belongs to the class of aldehydes and ketones, characterized by its structural flexibility and reactivity, which make it a valuable intermediate in synthetic chemistry.

The structure of 5-Oxo-2-isopropylhexanal features a six-carbon chain with an aldehyde group at the terminal carbon and a ketone group at the fifth carbon. The presence of an isopropyl substituent at the second carbon introduces steric hindrance, influencing its chemical behavior and reactivity. This unique structural arrangement makes it a versatile building block for more complex molecules, particularly in the synthesis of pharmaceuticals and specialty chemicals.

In recent years, 5-Oxo-2-isopropylhexanal has garnered attention in the pharmaceutical industry due to its potential applications as a precursor in drug development. Its aldehyde functionality allows for facile condensation reactions, which are pivotal in forming peptide bonds and other bioactive molecules. Researchers have explored its utility in synthesizing analogs of natural products with therapeutic properties, including anti-inflammatory and antimicrobial agents.

One of the most compelling aspects of 5-Oxo-2-isopropylhexanal is its role in biocatalysis. Recent studies have demonstrated its effectiveness as a substrate for enzymes such as aldolases and dehydrogenases, which are crucial in metabolic engineering and synthetic biology. These enzymes facilitate the conversion of 5-Oxo-2-isopropylhexanal into more complex molecules, highlighting its potential as a feedstock for producing high-value biochemicals.

The chemical reactivity of 5-Oxo-2-isopropylhexanal is further enhanced by its ability to undergo oxidation and reduction reactions. For instance, it can be oxidized to form carboxylic acids or reduced to alcohols, depending on the reaction conditions. This adaptability makes it a valuable intermediate in organic synthesis, allowing chemists to tailor molecular structures with precision.

Moreover, 5-Oxo-2-isopropylhexanal has been studied for its potential role in flavor and fragrance chemistry. Its aromatic properties contribute to complex scent profiles when used in perfumery or food additives. The compound's ability to interact with olfactory receptors makes it a candidate for developing novel fragrances with desirable sensory characteristics.

In the context of green chemistry, efforts have been made to optimize the synthesis of 5-Oxo-2-isopropylhexanal using environmentally benign methods. Catalytic processes that minimize waste and energy consumption are particularly noteworthy, as they align with sustainable practices in chemical manufacturing. Such advancements not only improve efficiency but also reduce the ecological footprint of producing this compound.

Recent advancements in computational chemistry have also shed light on the mechanistic aspects of reactions involving 5-Oxo-2-isopropylhexanal. Molecular modeling studies have provided insights into how this compound interacts with catalysts and enzymes, enabling researchers to design more effective synthetic routes. These computational approaches are increasingly integral to drug discovery pipelines, where rapid screening of potential candidates is essential.

The pharmaceutical applications of 5-Oxo-2-isopropylhexanal extend beyond simple intermediates. Researchers are investigating its role in developing novel therapeutic agents that target specific biological pathways. For example, derivatives of this compound have shown promise in inhibiting enzymes associated with metabolic disorders and neurological diseases. Such discoveries underscore its significance as a scaffold for medicinal chemistry innovation.

In conclusion, 5-Oxo-2-isopropylhexanal (CAS No. 15303-46-5) is a multifaceted compound with broad utility across multiple domains of chemistry and biology. Its unique structural features, reactivity patterns, and synthetic versatility make it indispensable in pharmaceutical research, biocatalysis, flavor chemistry, and green chemistry initiatives. As scientific understanding continues to evolve, the potential applications of this compound are likely to expand further, reinforcing its importance as a cornerstone molecule in modern chemical science.